(6-Chloro-5-methylpyridin-3-yl)(phenyl)methanone

• Molecular Formula: C13H10ClNO
• Molecular Weight: 231.68 g/mol
• IUPAC Name: (6-chloro-5-methylpyridin-3-yl)-phenylmethanone
• InChI: InChI=1S/C13H10ClNO/c1-9-7-11(8-15-13(9)14)12(16)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: KLASUOGCJFWKAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1Cl)C(=O)C2=CC=CC=C2

Description

(6-Chloro-5-methylpyridin-3-yl)(phenyl)methanone is a pyridine-based methanone derivative with the molecular formula C₁₈H₁₉ClN₂O and a molecular weight of 314.81 g/mol . The compound features a pyridine ring substituted with a chlorine atom at the 6-position and a methyl group at the 5-position, linked to a phenyl group via a ketone bridge.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (6-Chloro-5-methylpyridin-3-yl)(phenyl)methanone typically involves the reaction of 6-chloro-5-methylpyridine with benzoyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is carried out under reflux conditions, and the product is purified through recrystallization or column chromatography .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. Optimization of reaction conditions, such as temperature, solvent, and catalyst concentration, is crucial for efficient large-scale production .

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group on the pyridine ring, leading to the formation of a carboxylic acid derivative.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.

Substitution: The chlorine atom on the pyridine ring can be substituted with various nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophilic substitution reactions often employ reagents such as sodium azide (NaN₃) or thiourea under mild conditions.

Major Products:

• Oxidation of the methyl group yields a carboxylic acid derivative.
• Reduction of the carbonyl group results in an alcohol.
• Substitution of the chlorine atom produces various substituted pyridine derivatives .

Scientific Research Applications

Chemistry: (6-Chloro-5-methylpyridin-3-yl)(phenyl)methanone is used as an intermediate in the synthesis of more complex organic molecules. Its reactivity makes it a valuable building block in organic synthesis .

Biology and Medicine: Its derivatives may exhibit biological activities such as antimicrobial, anti-inflammatory, or anticancer properties .

Industry: In the industrial sector, this compound can be used in the production of advanced materials, including polymers and coatings, due to its unique chemical properties .

Mechanism of Action

The mechanism of action of (6-Chloro-5-methylpyridin-3-yl)(phenyl)methanone and its derivatives depends on their specific applications. In medicinal chemistry, the compound may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The presence of the chlorine and phenyl groups can enhance binding affinity and specificity towards these targets .

Comparison with Similar Compounds

Pyridin-3-yl Methanones with Varying Substituents

Several analogs share the pyridin-3-yl methanone core but differ in substituents, influencing their physicochemical and reactivity profiles:

Compound Name	Substituents	Molecular Formula	Key Features	Synthesis Method	Yield/Ref.
(2,4-Diphenyl-5-(phenylethynyl)pyridin-3-yl)(phenyl)methanone (15B)	2,4-diphenyl; 5-phenylethynyl	C₃₃H₂₃NO	Extended conjugation via ethynyl group enhances π-electron density.	PdCl₂(PPh₃)₂/CuI-catalyzed Sonogashira coupling	85%
(6-Chloro-5-(trifluoromethyl)pyridin-3-yl)(cyclopropyl)methanone	6-Cl; 5-CF₃; cyclopropyl	C₁₃H₁₀ClF₃N₂O	Electron-withdrawing CF₃ group increases stability; cyclopropyl adds steric bulk.	Not detailed in evidence	N/A
(2,4-Diphenyl-5-(thiophen-3-ylethynyl)pyridin-3-yl)(phenyl)methanone (15C)	2,4-diphenyl; 5-thiophenylethynyl	C₃₃H₂₃NOS	Thiophene introduces sulfur heteroatom, altering electronic properties.	Similar to 15B, with thiophene acetylene	N/A

Key Observations :

• Substituent Effects : Electron-withdrawing groups (e.g., Cl, CF₃) enhance electrophilic reactivity, while bulky groups (e.g., cyclopropyl) may hinder crystallization .
• Synthesis: Cross-coupling reactions (e.g., Sonogashira) are common for introducing ethynyl substituents .

Bis-Pyridinyl Methanones

Bis-pyridinyl methanones, such as Bis(6-chloro-3-methylpyridin-2-yl)methanone, feature two pyridine rings linked via a ketone.

Compound Name	Substituents	Molecular Formula	Key Features
Bis(6-chloro-3-methylpyridin-2-yl)methanone	6-Cl; 3-CH₃ (on both pyridines)	C₁₃H₁₀Cl₂N₂O	Symmetrical structure; dual chloro-methyl substituents may enhance halogen bonding.

Comparison with Target Compound :

Heterocyclic-Modified Methanones

Compounds like (2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)(phenyl)methanone (MW: 314.81 g/mol) incorporate nitrogen-containing heterocycles (e.g., piperidine or pyrrolidine) instead of a simple phenyl group .

Compound Name	Heterocycle	Molecular Formula	Key Features
(2-(6-Chloro-5-methylpyridin-3-yl)piperidin-1-yl)(phenyl)methanone	Piperidine	C₁₈H₁₉ClN₂O	Piperidine ring introduces basicity and conformational flexibility.
(2-(6-Chloro-5-methylpyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone	Pyrrolidine	C₁₈H₁₉ClN₂O	Pyrrolidine’s smaller ring size increases steric strain.

Key Observations :

• Heterocycles modulate solubility and bioavailability, making these analogs relevant in drug discovery .